Cas no 1284616-53-0 (5-Nitroquinoline-6-sulfonamide)

• Product Name: 5-Nitroquinoline-6-sulfonamide
• CAS No: 1284616-53-0
• MF: C₉H₇N₃O₄S
• MW: 253.234580278397
• MDL: MFCD16519560
• CID: 5242368
• PubChem ID: 61727454
• Update Time: 2025-05-25

5-Nitroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-nitroquinoline-6-sulfonamide
• 6-Quinolinesulfonamide, 5-nitro-
• 5-Nitroquinoline-6-sulfonamide

• MDL： MFCD16519560
• Inchi： 1S/C9H7N3O4S/c10-17(15,16)8-4-3-7-6(2-1-5-11-7)9(8)12(13)14/h1-5H,(H2,10,15,16)
• InChI Key： RMHPTRIHRCFMLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CN=2)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 399
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 5-Nitroquinoline-6-sulfonamide

Recent Advances in the Study of 5-Nitroquinoline-6-sulfonamide (CAS: 1284616-53-0) in Chemical Biology and Pharmaceutical Research

5-Nitroquinoline-6-sulfonamide (CAS: 1284616-53-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as an antimicrobial agent, enzyme inhibitor, and its role in targeted drug delivery systems. The compound's nitro and sulfonamide functional groups contribute to its diverse reactivity and biological activity, which are currently under extensive investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 5-Nitroquinoline-6-sulfonamide against drug-resistant bacterial strains. The research demonstrated potent inhibitory effects against both Gram-positive and Gram-negative bacteria, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial DNA gyrase and topoisomerase IV, similar to fluoroquinolone antibiotics but with a distinct binding pattern due to the sulfonamide moiety.

In oncology research, 5-Nitroquinoline-6-sulfonamide has shown promise as a potential anticancer agent. A recent preclinical study investigated its effects on various cancer cell lines, revealing selective cytotoxicity against colorectal cancer cells while showing minimal effects on normal epithelial cells. The compound appears to induce apoptosis through mitochondrial pathway activation and reactive oxygen species generation. These findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked interest in further development of this compound as a potential chemotherapeutic agent.

The synthetic chemistry of 1284616-53-0 has also seen advancements. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route with higher yields and better purity profiles. The new method utilizes a one-pot nitro-reduction and sulfonamidation sequence, significantly reducing production costs and environmental impact compared to previous methods. This development is particularly important for scaling up production for potential clinical applications.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular basis of 5-Nitroquinoline-6-sulfonamide's biological activity. X-ray crystallography studies have revealed its binding modes with various biological targets, while computational modeling has helped predict potential modifications to enhance its pharmacological properties. These findings were recently presented at the American Chemical Society National Meeting and are expected to guide future drug development efforts.

Despite these promising developments, challenges remain in the clinical translation of 5-Nitroquinoline-6-sulfonamide. Current research is addressing issues such as solubility, metabolic stability, and potential toxicity. Several pharmaceutical companies have initiated preclinical development programs, with one company recently filing a patent for novel derivatives with improved pharmacokinetic profiles. The coming years are likely to see increased activity in this research area as the therapeutic potential of this compound becomes more fully understood.